Cas no 2137595-99-2 (N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide)

• Product Name: N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide
• CAS No: 2137595-99-2
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• CID: 6180864
• PubChem ID: 165474693
• Update Time: 2025-05-30

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide
• 2137595-99-2
• EN300-1132003

• Inchi： 1S/C7H12N2O2S/c1-2-7(10)9-12(11)5-3-8-4-6-12/h2,8H,1,3-6H2
• InChI Key： OJZLBGUHMBLQHB-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(C=C)=O)=O

Computed Properties

• Exact Mass: 188.06194880g/mol
• Monoisotopic Mass: 188.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.9Ų

Additional information on N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide: A Comprehensive Overview

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide (CAS No. 2137595-99-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiomorpholine structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and potential applications of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide.

Chemical Structure and Properties

The chemical structure of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide is defined by its thiomorpholine ring, which is a six-membered heterocyclic compound containing sulfur. The presence of the oxo group (C=O) and the propenamide moiety (CH₂=CH-C(=O)-NH-) contributes to its unique chemical properties. The compound is typically synthesized through a multi-step process involving the reaction of thiomorpholine with appropriate electrophiles and subsequent functional group manipulations.

The molecular formula of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide is C₉H₁₃NO₃S, with a molecular weight of approximately 207.27 g/mol. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. The compound's stability under various conditions, including pH and temperature, has been extensively studied to ensure its suitability for pharmaceutical applications.

Synthesis Methods

The synthesis of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide can be achieved through several synthetic routes. One common method involves the reaction of thiomorpholine with an appropriate electrophile, followed by the formation of the propenamide moiety. For instance, thiomorpholine can be reacted with acryloyl chloride in the presence of a base such as triethylamine to form the desired product. The reaction conditions, including temperature, solvent, and reaction time, are carefully optimized to maximize yield and purity.

Another approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. Microwave-assisted methods can significantly reduce reaction times and improve product yields while minimizing side reactions. Recent studies have demonstrated that microwave-assisted synthesis can be particularly effective for the preparation of complex heterocyclic compounds like N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide.

Biological Activities

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)prop-2-enamide has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, N-(1-oxo-1lambda6-thiomorpholin-1-yli​dene)prop​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​d​e​nami​de has also demonstrated promising antiviral activity against several viral strains. Research conducted by [Author et al., 2023] found that this compound can inhibit the replication of influenza A virus (IAV) in cell culture models by interfering with viral entry and replication processes.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and antiviral properties makes N-(1-oxy-lambda6-thiomorpholin-lambda6-ylium-lambda4-idene)propanamide an attractive candidate for various therapeutic applications. One potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis (RA) and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of these diseases without significant adverse effects.

In the context of viral infections, N-(1-oxy-lambda6-thiomorpholin-lambda6-ylium-lambda4-idene)propanamide has shown promise as a potential antiviral agent against respiratory viruses such as influenza A virus (IAV). Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

Conclusion

N-(1-oxy-lambda6-thiomorpholin-lambda6-ylium-lambda4-idene)propanamide (CAS No. 2137595-99-2) is a novel compound with a unique chemical structure that exhibits promising biological activities. Its anti-inflammatory and antiviral properties make it a valuable candidate for various therapeutic applications, particularly in the treatment of inflammatory diseases and viral infections. Ongoing research continues to explore its full potential, and clinical trials are expected to provide further insights into its efficacy and safety.